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Compound of Interest

Compound Name: Trimethoprim-d3

Cat. No.: B1145591 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds like Trimethoprim-d3 is paramount. This guide provides

immediate, procedural, and step-by-step instructions to minimize risk and ensure operational

efficiency.

Chemical Identifier:

Trade Name: Trimethoprim-d3

Synonym: 5-(3,5-dimethoxy-4-(methoxy-d3)benzyl)pyrimidine-2,4-diamine[1]

CAS Number: 1189923-38-3[1][2]

Hazard Identification and Classification
Trimethoprim-d3 is classified with the following hazards:

Acute Oral Toxicity: Harmful if swallowed.[1][2][3][4][5]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1][2]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure.[1][2]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[1][2]
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GHS Hazard Pictograms:

Pictogram Hazard

Health Hazard
Indicates potential for reproductive toxicity and

specific target organ toxicity.

Exclamation Mark Indicates acute toxicity (harmful).

Environment
Indicates that the substance is hazardous to the

aquatic environment.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

Trimethoprim-d3, particularly in its solid, powdered form.[6]
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PPE Category Item
Specifications and Best
Practices

Eye Protection
Safety glasses with side-

shields or Goggles

Must conform to EN166 (EU)

or NIOSH (US) standards.[7] A

face shield may be necessary

for splash protection.[8]

Hand Protection
Chemical-resistant gloves

(Nitrile, powder-free)

Double gloving is

recommended.[8] Gloves

should be changed every 30-

60 minutes or immediately if

contaminated or damaged.[8]

Use proper glove removal

technique to avoid skin

contact.[7]

Respiratory Protection N95 or N100 respirator

Required when handling the

powder outside of a ventilated

enclosure to protect against

airborne particles.[8] A full-face

or half-mask air-purifying

respirator may also be used.[9]

Surgical masks offer little to no

protection.[8]

Body Protection
Laboratory coat or chemical-

resistant coveralls

Long-sleeved garments are

essential to protect the skin.[6]

Gowns with long cuffs that can

be tucked under gloves are

ideal.[8]

Foot Protection Closed-toe shoes

Shoes with non-slip soles are

recommended to prevent slips

and falls.[6]
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Adherence to a strict operational workflow is critical to minimize exposure and prevent

contamination.

Workflow for Handling Trimethoprim-d3
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Preparation

Handling

Cleanup and Disposal

Designate Handling Area

Gather Required PPE

Don PPE Correctly

Weigh and Transfer in Ventilated Enclosure

Proceed to Handling

Dissolve in Appropriate Solvent

Clearly Label Container

Decontaminate Work Surfaces

Proceed to Cleanup

Doff PPE Correctly

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Trimethoprim-d3.
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Procedural Steps:

Preparation:

Designate a specific area for handling, preferably within a chemical fume hood or other

ventilated enclosure.

Ensure an eyewash station and safety shower are readily accessible.[4]

Gather all necessary PPE as outlined in the table above.

Put on all PPE in the correct order (e.g., gown, mask, goggles, gloves).

Handling:

Handle the solid material in a way that avoids dust formation.[3][4]

If weighing or transferring powder, do so within a ventilated enclosure.

Avoid direct contact, ingestion, and inhalation.[4]

Do not eat, drink, or smoke in the handling area.[2][3][5]

First Aid Measures:

If Swallowed: Immediately call a doctor or poison center.[1][2] Rinse mouth.[2][3][4][5]

After Inhalation: Move to fresh air. Consult a doctor if you feel unwell.[1][2]

After Skin Contact: Wash the affected area with soap and water.[2][7]

After Eye Contact: Rinse opened eyes for several minutes under running water.[1][2]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.
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Waste Type Disposal Procedure

Unused Product

Dispose of as unused product in a manner

consistent with federal, state, and local

regulations.[7] Do not empty into drains.[4]

Contaminated PPE

Dispose of contaminated gloves and other

disposable PPE as hazardous waste in

accordance with applicable laws and good

laboratory practices.[7]

Contaminated Labware

Decontaminate reusable labware thoroughly.

Dispose of single-use contaminated labware as

hazardous waste.

Empty Containers
Dispose of empty containers as unused product.

[7]

Decontamination:

Clean up spills promptly using a method that controls dust generation, such as a damp cloth

or a filtered vacuum.[5]

Wash hands thoroughly after handling and before leaving the work area.[2][3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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